![molecular formula C8H18ClNO3 B2515572 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride CAS No. 2126177-33-9](/img/structure/B2515572.png)
4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride
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Overview
Description
“4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride” is a versatile material used in scientific research. It exhibits complex properties and can be applied in various fields, including drug development, polymer synthesis, and catalysis. The compound has a molecular weight of 211.69 .
Synthesis Analysis
The synthesis of piperidine derivatives, such as “this compound”, is an important task in modern organic chemistry . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . More than 7000 piperidine-related papers were published during the last five years , indicating the significance of this field.
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H17NO3.ClH/c10-5-6-12-7-8(11)1-3-9-4-2-8;/h9-11H,1-7H2;1H
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . The compound’s storage temperature is 4 degrees Celsius .
Scientific Research Applications
Chemical Modification and Pharmacological Properties
Research into the chemical and pharmacological properties of compounds similar to 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride reveals a focus on their potential medical applications. For instance, studies on the chemistry and pharmacology of ohmefentanyl, a compound within the 4-anilidopiperidine class, demonstrate significant interest in understanding the interaction of these compounds with biological systems, particularly opioid receptors. Such studies can provide a foundation for the development of new pharmaceuticals targeting specific receptor-mediated phenomena (Brine et al., 1997).
Environmental Impact and Degradation
The environmental impact and degradation pathways of related compounds, such as phenoxy herbicides, have also been studied extensively. These investigations aim to understand the sorption behavior of these compounds in soil and their potential for environmental persistence and toxicity. Such research is crucial for assessing the environmental safety of chemical compounds and their breakdown products (Werner et al., 2012).
Bioactive Marker Studies
Compounds with similar structures have been evaluated as bioactive markers for various pathophysiological processes. For example, the study of 4-hydroxynonenal (HNE) as a marker of oxidative stress and its biological effects indicates a growing interest in the biochemical roles and therapeutic potential of reactive aldehyde compounds. This research may provide insights into the roles of structurally related compounds in biological systems and their potential therapeutic uses (Žarković, 2003).
Synthesis and Drug Discovery
The exploration of synthetic routes for related compounds, such as spiropiperidines, underscores the importance of these structures in drug discovery and development. The methodologies used for constructing these compounds can be crucial for the synthesis of novel pharmaceuticals with improved efficacy and safety profiles. This area of research is pivotal for expanding the chemical space explored in drug discovery programs (Griggs et al., 2018).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with the compound are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
The future directions for “4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride” and similar compounds are likely to involve further exploration of their potential applications in drug development, polymer synthesis, and catalysis. Additionally, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
4-(2-hydroxyethoxymethyl)piperidin-4-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO3.ClH/c10-5-6-12-7-8(11)1-3-9-4-2-8;/h9-11H,1-7H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMEBPEJQXUQFKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1(COCCO)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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